Amino[3-(benzyloxy)phenyl]acetonitrile

• IUPAC Name: 2-amino-2-(3-phenylmethoxyphenyl)acetonitrile
• InChI: InChI=1S/C15H14N2O/c16-10-15(17)13-7-4-8-14(9-13)18-11-12-5-2-1-3-6-12/h1-9,15H,11,17H2
• InChI Key: GLYAAOZSQITIKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(C#N)N
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol
• CAS No.: 764587-43-1

Description

Synthesis Analysis

The synthesis of Amino[3-(benzyloxy)phenyl]acetonitrile involves several steps. Researchers have explored different routes, including electrosynthesis and copper-catalyzed C–H amidation. The latter method utilizes acetonitrile and benzonitrile as versatile amino sources, leading to site-selective direct C–H amidation of benzene derivatives. Further studies are needed to optimize and refine these synthetic pathways.

Future Directions

: Sigma-Aldrich Product Page : Electrochemical Approach to C–H Amidation

Synthesis routes and methods

Procedure details

To a stirred solution of 3-benzyloxybenzaldehyde (2.12 g, 10 mmol) in a 7N ammonia solution in methanol (50 mL) at 0° C. was added trimethylsilyl cyanide (1.11 mL, 15 mmol) dropwise. The resulting mixture was stirred at 0° C. for 10 min, warmed to 45° C. for 18 h and concentrated to dryness. The crude material was purified by silica gel column chromatography, eluting with 0-100% dichloromethane/10% methanol in dichloromethane, to afford the title compound (1.26 g, 53%) as a thick orange oil.